Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-
Overview
Description
Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, is an organic compound with the molecular formula C10H18O . It contains a total of 29 atoms; 18 Hydrogen atoms, 10 Carbon atoms, and 1 Oxygen atom . It is also known by the synonym Hexahydrobenzaldehyde .
Molecular Structure Analysis
The molecular structure of Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, can be represented by the SMILES string O=CC1CCCCC1 . The InChI key is KVFDZFBHBWTVID-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Cyclohexanecarboxaldehyde has a molecular weight of 112.17 . It has a refractive index of n20/D 1.452 (lit.) . The boiling point is between 161-163 °C (lit.) , and it has a density of 0.926 g/mL at 25 °C (lit.) . The compound should be stored at a temperature between 2-8°C .Safety And Hazards
Cyclohexanecarboxaldehyde is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure). The target organ is the respiratory system .
properties
CAS RN |
13155-57-2 |
|---|---|
Product Name |
Cyclohexanecarboxaldehyde, 2,2,6-trimethyl- |
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
2,2,6-trimethylcyclohexane-1-carbaldehyde |
InChI |
InChI=1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3 |
InChI Key |
MPLGIGIOVUTMJA-UHFFFAOYSA-N |
SMILES |
CC1CCCC(C1C=O)(C)C |
Canonical SMILES |
CC1CCCC(C1C=O)(C)C |
Other CAS RN |
13155-57-2 |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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![4-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid](/img/structure/B80920.png)
